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Compound of Interest

Compound Name: BMS-986365

Cat. No.: B12382607

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of investigational compounds like BMS-986365 is a critical component of laboratory
safety and environmental responsibility. While specific institutional and local regulations must
always be followed, this guide provides a procedural framework for the safe disposal of BMS-
986365, a potent and selective androgen receptor (AR) degrader.

Immediate Safety and Handling Considerations

Before disposal, it is essential to handle BMS-986365 with appropriate personal protective
equipment (PPE), including gloves, eye protection, and a lab coat. In case of a spill, contain the
material using an inert absorbent and place it in a labeled container for disposal. Clean the
affected area with soap and water, ensuring that runoff does not enter drains.

Step-by-Step Disposal Protocol for BMS-986365

Given that BMS-986365 is a potent pharmaceutical compound, it is crucial to manage its
disposal as hazardous waste to prevent environmental contamination and ensure personnel
safety.

o Consult the Safety Data Sheet (SDS): The first and most critical step is to obtain and review
the SDS for BMS-986365 from the manufacturer.[1] The SDS provides comprehensive
safety and disposal information, including physical and chemical properties, hazards, and
specific disposal considerations.[1] While not always publicly available, chemical suppliers
are required to provide it.[1]
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e Segregation and Labeling:

o Do not mix BMS-986365 waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.[1][2]

o Collect all solid waste (e.g., contaminated gloves, weigh paper, vials) and any unused or
expired compound in a dedicated, clearly labeled hazardous waste container.[1][2]

o The label should include the full chemical name ("BMS-986365"), any associated hazards
(e.g., "Potent Compound,” "Cytotoxic"), the accumulation start date, and the responsible
researcher's name.[1]

» Container Management:

o Use a container that is in good condition, compatible with the chemical, and can be
securely sealed.

o For emptied containers that held BMS-986365, unless thoroughly decontaminated, they
should be treated as hazardous waste and disposed of accordingly, following all label
warnings.[3]

» Arranging for Professional Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal company to
arrange for the pickup and disposal of the BMS-986365 waste.[1] These organizations are
equipped to handle and transport hazardous materials in compliance with all federal and
state regulations.[1][4]

o Hazardous pharmaceutical waste is typically incinerated at a permitted facility to ensure
complete destruction.

Important Note: Never dispose of BMS-986365 or other potent pharmaceutical compounds
down the drain or in regular trash, as this can lead to environmental contamination of water
sources.[5][6]

Chemical and Physical Properties of BMS-986365
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For easy reference, the key quantitative data for BMS-986365 is summarized in the table

below.
Property Value
Molecular Formula Ca1Has5F3NsOsS
Molecular Weight 818.91 g/mol
Purity >98%
Storage (Powder) -20°C for up to 3 years
Storage (in Solvent) -20°C for up to 1 month

Data sourced from multiple chemical suppliers.[7][8]

Mechanism of Action: Visualizing the Signaling
Pathway

BMS-986365 is a heterobifunctional ligand-directed degrader that targets the androgen
receptor (AR).[9][10] It possesses a dual mechanism of action: it acts as an antagonist to the
AR and induces its degradation.[11][12] The molecule binds to both the AR and the cereblon
(CRBN) E3 ligase, leading to the ubiquitination and subsequent proteasomal degradation of the
AR.[13] This dual action effectively inhibits AR signaling, which is a key driver in prostate
cancer.[9]
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Caption: Mechanism of action of BMS-986365 leading to AR degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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